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Compound of Interest

Compound Name: lodoform

Cat. No.: B1672029

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of lodoform, a compound requiring careful management due to its
potential hazards. Adherence to these protocols is critical for minimizing risk and ensuring
operational integrity.

lodoform presents several hazards, including being harmful if swallowed, in contact with skin,
or if inhaled. It can cause skin and serious eye irritation, and may also lead to respiratory
irritation.[1][2][3] Therefore, stringent adherence to personal protective equipment (PPE)
protocols and handling procedures is essential.

Essential Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling lodoform, ensuring
comprehensive protection.
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Protection Type

Specification

Standard

Eye and Face Protection

Chemical safety goggles with

side-shields or a face shield.

Conforms to OSHA's 29 CFR
1910.133 or European
Standard EN166.[1][4]

Hand Protection

Chemical-resistant, impervious
gloves. Nitrile or neoprene
gloves are recommended. For
prolonged contact or spill
cleanup, a heavier gauge

glove is advised.[2][5]

Conforms to Regulation (EU)
2016/425 and the standard EN
374.[1]

Body Protection

Alab coat, apron, or coveralls

to prevent skin contact.

Appropriate protective clothing
should be worn.[2][6]

Respiratory Protection

A NIOSH-approved respirator
is required if exposure limits
are exceeded or if dust is
generated. For low dust levels,
an N95 respirator may be
sufficient. In case of insufficient
ventilation or spill cleanup, a
respirator with organic vapor

cartridges may be necessary.

[4]

Conforms to OSHA's 29 CFR
1910.134 or European
Standard EN 149.[4]

Occupational Exposure Limits:

Organization

Exposure Limit (8-hour TWA)

OSHA (PEL) 0.6 ppm[1]
ACGIH (TLV) 0.6 ppm[2]
NIOSH (REL) 0.6 ppm[3]
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Experimental Protocol: Safe Handling and Disposal
of lodoform

This step-by-step guide outlines the standard operating procedure for the safe handling of
lodoform from preparation to disposal.

1. Pre-Handling Checklist:

» Ventilation Verification: Ensure work is conducted in a well-ventilated area, preferably within
a chemical fume hood.[1][4]

e PPE Inspection: Inspect all PPE for integrity before use. Gloves should be checked for any
signs of degradation or punctures.[1]

e Emergency Equipment: Confirm the location and functionality of the nearest safety shower
and eyewash station.[3][4]

o Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.
2. Handling lodoform:

¢ Weighing and Transfer: Handle lodoform as a solid powder. Use a scoop or spatula for
transfers to minimize dust generation. Avoid creating dust clouds.[1][3]

¢ Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2]

o Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
leaving the laboratory.[1][3]

3. Storage:
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

« Incompatibilities: Store away from strong oxidizing agents, strong bases, alkali metals,
acetone, and other incompatible materials.[5]

 Light Sensitivity: Protect from light.[4]
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4. Disposal Plan:

o Waste Collection: Collect waste lodoform and contaminated materials (e.g., gloves, paper
towels) in a suitable, labeled, and closed container for hazardous waste.

o Disposal Method: Dispose of hazardous waste through a licensed disposal company. Do not
allow the product to enter drains.[1][3] Contaminated packaging should be disposed of as
unused product.[1]

Mandatory Visualizations

The following diagrams illustrate key procedural workflows for handling lodoform safely.
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Caption: A workflow diagram illustrating the key steps for the safe handling of lodoform.
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lodoform Spill Response Plan
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Caption: A decision-making diagram for responding to an lodoform spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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